N-(2-bromophenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide

• Molecular Formula: C22H21BrN2O3S
• Molecular Weight: 473.4 g/mol
• IUPAC Name: N-(2-bromophenyl)-4-[(2-methylphenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C22H21BrN2O3S/c1-16-7-3-4-8-18(16)15-25(29(2,27)28)19-13-11-17(12-14-19)22(26)24-21-10-6-5-9-20(21)23/h3-14H,15H2,1-2H3,(H,24,26)
• InChI Key: POWGWOJFWNZKFK-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN(C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3Br)S(=O)(=O)C

Description

N-(2-bromophenyl)-4-[(2-methylbenzyl)(methylsulfonyl)amino]benzamide is a chemical compound that has been the subject of several scientific studies due to its potential applications in various fields. This compound is a member of the benzamide class of compounds and is commonly referred to as BMB-4. In

Mechanism of Action

The mechanism of action of BMB-4 is not fully understood, but studies have shown that it acts as a tubulin polymerization inhibitor. Tubulin is a protein that plays a crucial role in cell division, and BMB-4 has been shown to disrupt tubulin polymerization, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
BMB-4 has been shown to have several biochemical and physiological effects. Studies have shown that BMB-4 can inhibit angiogenesis, the process by which new blood vessels are formed, which is crucial for the growth and spread of cancer cells. BMB-4 has also been shown to inhibit the activity of matrix metalloproteinases, enzymes that play a role in the degradation of extracellular matrix components.

Advantages and Limitations for Lab Experiments

One of the main advantages of BMB-4 for lab experiments is its high potency against cancer cells. BMB-4 has been shown to have antitumor activity at low concentrations, making it a promising candidate for further research. However, one of the limitations of BMB-4 is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BMB-4. One area of research is the development of more efficient synthesis methods to produce BMB-4 with higher yields and purity. Another area of research is the optimization of the pharmacokinetics of BMB-4 to improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of BMB-4 and to identify potential targets for its antitumor activity. Finally, more research is needed to evaluate the safety and efficacy of BMB-4 in vivo, which could lead to the development of new cancer therapies.

Synthesis Methods

The synthesis of BMB-4 involves the reaction of 2-bromoaniline with 4-(2-methylbenzyl)aminobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with benzoyl chloride to yield the final product, BMB-4. This synthesis method has been optimized to produce high yields of BMB-4 with good purity.

Scientific Research Applications

BMB-4 has been the subject of several scientific studies due to its potential applications in various fields. One of the main applications of BMB-4 is in cancer research. Studies have shown that BMB-4 has antitumor activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. BMB-4 has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.